Cas no 647836-31-5 (Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate))
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) is a fluorinated anionic surfactant with a perfluorinated backbone and a fluorosulfonyl functional group. Its unique structure imparts high thermal and chemical stability, making it suitable for demanding applications in fluoropolymer synthesis and surface modification. The potassium counterion enhances solubility in polar solvents, facilitating homogeneous reactions. The fluorosulfonyl group offers reactivity for further derivatization, enabling tailored functionalization in specialty materials. Its low surface energy and hydrophobic-oleophobic properties are advantageous in coatings and electronics. The compound’s stability under harsh conditions makes it valuable in high-performance industrial processes.
647836-31-5 structure
Product Name:Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate)
CAS No:647836-31-5
MF:C5H2F9KO5S
MW:384.215313434601
CID:417095
Update Time:2025-06-09
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2,3,3,3-tetrafluoro-2-[1,1,2,2-tetrafluoro-2-(fluorosulfonyl)ethoxy]-,potassium salt
- Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate)
- potassium2,3,3,3-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-(fluorosulfonyl)ethoxy)propanoate
-
- Inchi： 1S/C5HF9O5S.K.H/c6-2(1(15)16,3(7,8)9)19-4(10,11)5(12,13)20(14,17)18;;/h(H,15,16);;
- InChI Key： QYYNCPFKVNKOEA-UHFFFAOYSA-N
- SMILES： C(F)(C(=O)O)(C(F)(F)F)OC(F)(F)C(F)(F)S(=O)(=O)F.[KH]
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1192268-5g |
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) |
647836-31-5 | 97% | 5g |
￥800.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1192268-25g |
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) |
647836-31-5 | 97% | 25g |
￥2410.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1192268-100g |
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) |
647836-31-5 | 97% | 100g |
￥7215.00 | 2024-05-05 |
Potassium 5-fluorosulfonylperfluoro(2-methyl-3-oxapentanoate) Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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